![molecular formula C25H22N6O3 B2444912 N-(4-methylbenzyl)-2-{8-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl}acetamide CAS No. 1260942-15-1](/img/structure/B2444912.png)
N-(4-methylbenzyl)-2-{8-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of [1,2,4]triazolo[4,3-a]quinoxaline . It’s a complex organic compound that contains multiple functional groups, including a triazole ring and a pyridine ring. The presence of these functional groups suggests that the compound could have potential applications in medicinal chemistry .
Synthesis Analysis
The synthesis of similar compounds often involves aromatic nucleophilic substitution . For instance, [1,2,4]triazolo[4,3-a]quinoxaline derivatives have been synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol .Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and rings. The compound contains a triazole ring and a pyridine ring, which are both nitrogen-containing heterocycles . These rings can participate in hydrogen bonding and dipole interactions, which can influence the compound’s physical and chemical properties .Chemical Reactions Analysis
The compound’s chemical reactivity is likely influenced by its functional groups. For example, the triazole ring can participate in various chemical reactions, such as nucleophilic substitution . Additionally, the presence of the pyridine ring suggests that the compound could participate in electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple functional groups and rings could result in a complex interplay of forces, affecting properties such as solubility, melting point, and stability .Scientific Research Applications
- The compound has been investigated for its antimicrobial properties. Specifically, derivatives of this compound, such as 4-amino-5-(4-chlorophenyl)-2-[(5-mercapto-1,3,4-oxadiazol-2-yl)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one, have shown good or moderate activities against test microorganisms . These findings highlight its potential as an antimicrobial agent.
- Given the structural resemblance to other azole-based drugs, such as itraconazole and voriconazole, this compound may have antifungal properties . Azoles are widely used in clinical therapy for treating fungal infections, making this compound a promising candidate for further investigation.
- High nitrogen-containing heterocyclic systems, like the 1,2,4-triazole core in this compound, have gained interest due to their utility in chemotherapy and antitumoral applications . Further studies could explore its potential as an antitumor agent.
- Computational approaches, such as molecular docking, can predict the binding affinity of this compound to specific protein targets. Investigating its interactions with relevant proteins could provide insights into its therapeutic mechanisms .
- Beyond the mentioned applications, this compound’s unique structure could inspire research in other therapeutic areas. For example, its potential as anxiolytic, antidepressant, or antimigraine agents could be explored .
Antimicrobial Activities
Antifungal Applications
Chemotherapy and Antitumoral Potential
Molecular Docking Studies
Other Therapeutic Areas
Future Directions
The compound could be of interest in medicinal chemistry due to the presence of the triazole and pyridine rings . Future research could explore its potential applications in the development of new pharmaceuticals. Additionally, new synthetic methods could be developed to improve the efficiency and selectivity of the synthesis of this and similar compounds .
properties
IUPAC Name |
N-[(4-methylphenyl)methyl]-2-[8-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N6O3/c1-16-5-9-18(10-6-16)14-26-21(32)15-31-25(33)30-13-3-4-20(23(30)28-31)24-27-22(29-34-24)19-11-7-17(2)8-12-19/h3-13H,14-15H2,1-2H3,(H,26,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXZHOQWMMYPOOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)CN2C(=O)N3C=CC=C(C3=N2)C4=NC(=NO4)C5=CC=C(C=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.